Silane, dicyclohexyldimethoxy-

Specification

• CAS No.: 18551-20-7
• Molecular Formula: C14H28O2Si
• Molecular Weight: 256.46 g/mol
• IUPAC Name: dicyclohexyl(dimethoxy)silane
• Standard InChI: InChI=1S/C14H28O2Si/c1-15-17(16-2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h13-14H,3-12H2,1-2H3
• Standard InChI Key: ZVMRWPHIZSSUKP-UHFFFAOYSA-N
• SMILES: CO[Si](C1CCCCC1)(C2CCCCC2)OC
• Canonical SMILES: CO[Si](C1CCCCC1)(C2CCCCC2)OC

Introduction

Chemical and Physical Properties

Molecular Structure and Composition

Dicyclohexyl(dimethoxy)silane features a central silicon atom bonded to two cyclohexyl groups and two methoxy (OCH₃) groups. This molecular arrangement contributes to the compound's specific chemical behavior and reactivity profile. The molecular formula is C₁₆H₃₀O₂Si with a molecular weight of 286.5 g/mol.

The structural characteristics of dicyclohexyl(dimethoxy)silane can be summarized in the following table:

Property	Value
Molecular Formula	C₁₆H₃₀O₂Si
Molecular Weight	286.5 g/mol
Chemical Structure	Two cyclohexyl groups and two methoxy groups bonded to a central silicon atom
IUPAC Name	Dicyclohexyl(dimethoxy)silane
Synonyms	Dicyclohexyldimethoxysilane, Silane, dicyclohexyldimethoxy-, Dicyclohexyl-dimethoxy-silan

Physical Properties

Dicyclohexyl(dimethoxy)silane presents as a colorless, transparent liquid under standard conditions. Its physical properties contribute to its handling characteristics and applications in industrial processes. The compound demonstrates thermal stability and specific physical characteristics that make it suitable for various chemical processes.

The key physical properties of dicyclohexyl(dimethoxy)silane are presented in the following table:

Physical Property	Value
Physical State	Colorless liquid
Density	0.989 g/mL
Boiling Point	323°C at 760 mmHg
Flash Point	131°C
Refractive Index	1.486
Stability	Stable under normal conditions; decomposes with strong acids or bases

These physical properties inform handling procedures, storage requirements, and processing considerations when working with this silane compound in industrial or laboratory settings.

Applications and Industrial Uses

Role as Coupling Agent and Crosslinker

Dicyclohexyl(dimethoxy)silane serves prominently as a coupling agent and crosslinker in various polymer systems. Its bifunctional nature allows it to create bonds between different materials, particularly in joining organic polymers with inorganic substrates. This function is especially valuable in composite material production, where strong interfacial adhesion between components is essential for structural integrity and performance.

As a crosslinking agent, the compound facilitates the formation of three-dimensional networks within polymer matrices, enhancing mechanical properties and structural stability. These crosslinking capabilities make it particularly valuable in silicone rubber production, where network formation directly impacts product performance characteristics.

Surface Modification Applications

The compound plays a critical role in surface modification technologies, where it alters surface properties to enhance performance characteristics. When applied to substrates, dicyclohexyl(dimethoxy)silane can impart water repellency, improve adhesion properties, and modify surface energetics. These modifications are particularly valuable in coating technologies, where surface interactions determine product performance and durability.

Its application in surface treatment processes extends across multiple industries, including electronics manufacturing, where precise surface properties are essential for component performance and reliability. The compound's ability to form stable bonds with substrate materials contributes to its effectiveness in creating durable surface modifications.

Intermediate in Chemical Synthesis

Dicyclohexyl(dimethoxy)silane serves as a key intermediate in the synthesis of various organosilicon compounds. Its reactivity makes it valuable in producing specialized silane coupling agents, silane crosslinkers, and silane surfactants through controlled chemical transformations. These derivative compounds find applications in adhesives, sealants, coatings, and lubricants.

The compound also functions as a raw material in pharmaceutical, agrochemical, and fine chemical synthesis, where silicon-containing intermediates play important roles in developing compounds with specific functional characteristics. Its controlled reactivity makes it suitable for targeted synthetic pathways.

Performance Characteristics

Enhancement of Material Properties

When incorporated into polymer systems, dicyclohexyl(dimethoxy)silane significantly enhances material properties. Research indicates that it improves mechanical strength, adhesion characteristics, and water repellency in treated materials. These enhancements contribute to product durability and performance under challenging environmental conditions.

The compound's effectiveness in modifying material properties is particularly evident in silicone rubber and resin systems, where it can be used to tailor specific characteristics according to application requirements. Its incorporation into these systems allows manufacturers to develop products with optimized performance profiles for specific use cases.

Thermal and Electrical Characteristics

Dicyclohexyl(dimethoxy)silane enhances the thermal stability of materials into which it is incorporated, allowing them to maintain structural integrity and performance at elevated temperatures. This thermal enhancement makes treated materials suitable for high-temperature applications in automotive, aerospace, and industrial contexts.

Additionally, the compound improves electrical insulation properties in silicone rubber and related materials. This improvement in dielectric characteristics makes treated materials valuable in electronic applications where electrical insulation and signal integrity are critical performance parameters.

Safety Aspect	Consideration
Hazard Symbols	Not fully specified in available data
Stability	Stable under normal conditions; reacts with strong acids and bases
Incompatibilities	Strong acids, strong bases, oxidizing agents
Personal Protection	Chemical-resistant gloves, safety glasses, laboratory coat recommended
Storage	Cool, dry, well-ventilated area away from incompatible materials

Comparative Analysis with Related Silane Compounds

While dicyclohexyl(dimethoxy)silane offers specific functional characteristics, it exists within a broader family of silane compounds with varying structures and applications. Other silane derivatives, such as cyclohexyldimethoxymethylsilane, feature different substituent patterns that influence their reactivity and application profiles.

Cyclohexyldimethoxymethylsilane, for example, has a molecular formula of C₉H₂₀O₂Si and a molecular weight of 188.342 g/mol, in contrast to dicyclohexyl(dimethoxy)silane's C₁₆H₃₀O₂Si and 286.5 g/mol. These structural differences result in distinct physical properties, with cyclohexyldimethoxymethylsilane having a lower boiling point of 193.4°C compared to dicyclohexyl(dimethoxy)silane's 323°C.

The structural variations between these compounds influence their reactivity patterns, solubility characteristics, and performance in specific applications. Selection between these related silane compounds depends on specific application requirements, processing conditions, and desired end-product properties.

Future Research Directions

Current research on dicyclohexyl(dimethoxy)silane focuses on expanding its applications in advanced materials and specialized chemical synthesis. Potential areas for future investigation include:

• Optimization of reaction conditions for more efficient crosslinking in specialized polymer systems

• Development of novel surface modification techniques using controlled application methods

• Exploration of catalytic applications leveraging the compound's unique structural features

• Investigation of potential applications in emerging technologies such as flexible electronics and biomedical materials

Advancements in analytical techniques and computational chemistry may provide deeper insights into the compound's reaction mechanisms and structure-property relationships, potentially opening new application domains.